Ethyl 3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[[2-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H14F3NO4/c1-2-26-18(25)16-15(12-8-4-6-10-14(12)27-16)23-17(24)11-7-3-5-9-13(11)19(20,21)22/h3-10H,2H2,1H3,(H,23,24)
• InChI Key: UIEARYLCMCNOEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H14F3NO4
• Molecular Weight: 377.3 g/mol

Description

Ethyl 3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxylate, also known as TFMB-EtOAc, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Potential Applications

The chemical compound Ethyl 3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxylate has garnered attention in scientific research primarily due to its potential in synthesizing various pharmacologically active derivatives. Its application spans from the synthesis of antitumor agents to the exploration of new methodologies in organic synthesis.

• Antitumor Activity : One of the significant applications of related derivatives involves the synthesis of compounds with antitumor activity. For instance, the synthesis and evaluation of 2-beta-D-ribofuranosylselenazole-4-carboxamide and its derivatives revealed cytotoxic properties towards P388 and L1210 cells in culture, indicating potential antitumor benefits (Srivastava & Robins, 1983). Although this study doesn't directly involve this compound, it showcases the structural analogs' potential in cancer treatment.

• Organic Synthesis : In organic chemistry, the compound serves as a precursor for the synthesis of benzyl esters, showcasing its versatility in reactions without affecting sensitive functionalities like alcohols, phenols, and amides (Tummatorn, Albiniak, & Dudley, 2007). This application is crucial for developing synthesis pathways that are more efficient and selective, particularly in the construction of complex molecules.

• Supramolecular Chemistry : The structural characteristics of this compound and its derivatives have been explored in the context of supramolecular chemistry. For example, studies on benzene tricarboxamide derivatives have shown significant insights into the crystal structure and supramolecular polymers, highlighting the role of hydrogen bonding in the assembly of complex structures (Jiménez et al., 2009).

• Luminescence Studies : Metal–organic frameworks (MOFs) synthesized with carboxylate-assisted ethylamide backbones have been investigated for their structural, thermostability, and luminescence properties. Such studies contribute to the development of new materials with potential applications in sensing, lighting, and display technologies (Sun et al., 2012).

Safety and Hazards

The safety data sheet for a similar compound, Ethyl 3-[3-(trifluoromethyl)benzamido]-1H-indole-2-carboxylate, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Therefore, it’s likely that research into Ethyl 3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxylate and similar compounds will continue in the future.